Cas no 24953-74-0 (Dimethyl 3-hydroxy-5-methoxyphthalate)

• Product Name: Dimethyl 3-hydroxy-5-methoxyphthalate
• CAS No: 24953-74-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 1092397
• PubChem ID: 14865176
• Update Time: 2025-10-31

Dimethyl 3-hydroxy-5-methoxyphthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 3-hydroxy-5-methoxyphthalate
• dimethyl 3-hydroxy-5-methoxybenzene-1,2-dicarboxylate
• DTXSID30564807
• SCHEMBL20812825
• DB-141684
• Dimethyl3-hydroxy-5-methoxyphthalate
• 24953-74-0

• Inchi： 1S/C11H12O6/c1-15-6-4-7(10(13)16-2)9(8(12)5-6)11(14)17-3/h4-5,12H,1-3H3
• InChI Key： TZQWWRIBBGPAPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)OC)=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.1Ų

Additional information on Dimethyl 3-hydroxy-5-methoxyphthalate

Recent Advances in the Study of Dimethyl 3-hydroxy-5-methoxyphthalate (CAS: 24953-74-0)

Dimethyl 3-hydroxy-5-methoxyphthalate (CAS: 24953-74-0) is a phthalate derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. In this research brief, we provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological effects, and potential applications in drug development.

Recent studies have highlighted the role of Dimethyl 3-hydroxy-5-methoxyphthalate as a key intermediate in the synthesis of bioactive molecules. Its structural motif, which includes both hydroxy and methoxy functional groups, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of analogs with enhanced biological activity, particularly in the context of anti-inflammatory and antioxidant applications. The compound's ability to modulate cellular pathways has also been investigated, with promising results suggesting its potential as a lead compound for further drug discovery efforts.

One of the most notable advancements in the study of Dimethyl 3-hydroxy-5-methoxyphthalate is its application in the field of neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its neuroprotective effects, which are attributed to its antioxidant properties and ability to mitigate oxidative stress. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases. Additionally, the compound's low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for further preclinical development.

The synthetic pathways for Dimethyl 3-hydroxy-5-methoxyphthalate have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. These methods not only improve yield and purity but also reduce the environmental impact associated with traditional synthetic approaches. Such innovations are critical for scaling up production to meet the demands of pharmaceutical applications while adhering to sustainability principles.

In conclusion, Dimethyl 3-hydroxy-5-methoxyphthalate (CAS: 24953-74-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its biological activities, make it a valuable subject for ongoing and future studies. As research continues to uncover its full potential, this compound may play a pivotal role in the development of new therapeutic agents for a range of diseases. The integration of advanced synthetic techniques and a deeper understanding of its mechanisms of action will be key to unlocking its therapeutic potential.